Ethyl 3-{[2-(piperidin-1-yl)ethyl]amino}propanoate

• IUPAC Name: ethyl 3-(2-piperidin-1-ylethylamino)propanoate
• InChI: InChI=1S/C12H24N2O2/c1-2-16-12(15)6-7-13-8-11-14-9-4-3-5-10-14/h13H,2-11H2,1H3
• InChI Key: MUHJIWRBFQKCLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNCCN1CCCCC1
• Molecular Formula: C12H24N2O2
• Molecular Weight: 228.33 g/mol

Description

Ethyl 3-{[2-(piperidin-1-yl)ethyl]amino}propanoate is a chemical compound with the molecular formula C10H19NO2. It has a molecular weight of 185.27. This compound is stored at room temperature and is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H19NO2/c1-2-13-10(12)6-9-11-7-4-3-5-8-11/h2-9H2,1H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 185.27.

Scientific Research Applications

Biodegradation and Environmental Fate

Research on similar compounds, such as ethyl tert-butyl ether (ETBE), provides insights into biodegradation and environmental fate. Studies show that certain microorganisms can aerobically degrade ETBE in soil and groundwater, utilizing it as a carbon and energy source, or via cometabolism. This degradation involves various enzymes and intermediate compounds, highlighting potential environmental and bioremediation applications for related compounds (Thornton et al., 2020).

Plant Biology and Ethylene Biosynthesis

Research on 1-aminocyclopropane-1-carboxylic acid (ACC), a precursor of ethylene in plants, underscores the complexity of ethylene's role in plant biology. This highlights the potential for studying related compounds' interactions with plant hormones and their biosynthetic pathways. Understanding such interactions could inform agricultural practices and the development of growth regulators (Van de Poel & Van Der Straeten, 2014).

Chemical Synthesis and Pharmaceutical Applications

The synthesis and pharmacokinetics of compounds like Bilastine, which shares structural features such as piperidine rings with the compound of interest, demonstrate the relevance of such structures in medicinal chemistry. These compounds' design, synthesis, and analysis could provide a foundation for developing new therapeutics, especially in antihistamine and allergy relief (Sharma et al., 2021).

Safety and Hazards

The safety information available indicates that Ethyl 3-{[2-(piperidin-1-yl)ethyl]amino}propanoate may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.